Cas no 56917-40-9 (4-Ethynyl-2-methyl-1-phenylbenzene)

• Product Name: 4-Ethynyl-2-methyl-1-phenylbenzene
• CAS No: 56917-40-9
• MF: C₁₅H₁₂
• MW: 192.255784034729
• CID: 2187401
• Update Time: 2023-08-05

4-Ethynyl-2-methyl-1-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-2-methyl-1,1’-biphenyl
• 4-Ethynyl-2-methyl-1,1'-biphenyl
• 4-Ethynyl-2-methyl-1-phenylbenzene

• Inchi： 1S/C15H12/c1-3-13-9-10-15(12(2)11-13)14-7-5-4-6-8-14/h1,4-11H,2H3
• InChI Key： IFSYFPCAKLCYIZ-UHFFFAOYSA-N
• SMILES： C1(C=CC(C#C)=CC=1C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 0